Cas no 1806594-75-1 (4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene)

• Product Name: 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene
• CAS No: 1806594-75-1
• MF: C₁₁H₁₂ClF₃O
• MW: 252.660593032837
• CID: 5002039
• Update Time: 2025-06-08

4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene

• Inchi： 1S/C11H12ClF3O/c1-8-4-5-9(3-2-6-12)7-10(8)16-11(13,14)15/h4-5,7H,2-3,6H2,1H3
• InChI Key： CUUCVTQJCQGQNU-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 208
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Additional information on 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene

Introduction to 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene (CAS No. 1806594-75-1)

4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene (CAS No. 1806594-75-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound features a toluene backbone with a trifluoromethoxy group at the 2-position and a 3-chloropropyl substituent at the 4-position, which endow it with a combination of aromatic, halogenated, and fluorinated functionalities. These characteristics make it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

The trifluoromethoxy group is particularly noteworthy for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This property is crucial in the design of drugs where specific pharmacological activities are desired. For instance, recent studies have shown that compounds containing trifluoromethoxy groups exhibit enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development.

The 3-chloropropyl substituent adds further versatility to the molecule. Chlorine atoms are known for their ability to participate in various chemical reactions, such as nucleophilic substitution and elimination reactions. This makes 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene an excellent starting material for the synthesis of more complex molecules with tailored properties. In particular, the chloropropyl group can be readily functionalized through reactions such as amination, etherification, and thioether formation, expanding its potential applications in both academic research and industrial settings.

In the context of medicinal chemistry, 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene has been explored as a building block for the development of novel therapeutic agents. Recent research has focused on its use in the synthesis of compounds targeting specific biological pathways, such as those involved in neurodegenerative diseases and cancer. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that showed promising activity against certain cancer cell lines. The authors attributed this activity to the unique combination of aromaticity and halogenated functionalities provided by the parent molecule.

Beyond its applications in drug discovery, 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene has also found use in materials science. The presence of fluorine atoms can significantly alter the physical properties of materials, such as their surface energy and hydrophobicity. This makes compounds containing trifluoromethoxy groups useful in the development of coatings, adhesives, and other functional materials with enhanced performance characteristics. Additionally, the chloropropyl group can be utilized to introduce cross-linking functionalities, further enhancing the mechanical properties of these materials.

The synthesis of 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene typically involves multi-step processes that leverage well-established organic chemistry techniques. One common approach involves starting from 2-trifluoromethoxytoluene and introducing the chloropropyl group through a series of substitution reactions. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making optimization an important aspect of its production.

In terms of safety and handling, while 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks, and appropriate storage conditions should be maintained to ensure stability and prevent degradation.

Overall, 4-(3-Chloropropyl)-2-(trifluoromethoxy)toluene (CAS No. 1806594-75-1) represents a versatile and promising compound with a wide range of potential applications in both research and industry. Its unique combination of functional groups makes it an attractive candidate for further exploration in areas such as drug discovery, materials science, and advanced chemical synthesis.